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Disclaimer: This document provides essential safety and logistical information for handling FR-
190997 based on general best practices for potent, pharmacologically active compounds.
Since a specific Safety Data Sheet (SDS) for FR-190997 is not readily available, these
guidelines are derived from protocols for handling hazardous and cytotoxic agents.
Researchers must conduct a thorough risk assessment for their specific experimental
procedures and consult with their institution's Environmental Health and Safety (EHS)
department.

FR-190997 is a nonpeptide bradykinin B2 receptor agonist with significant antiproliferative
activity.[1][2] Due to its potent biological effects, it should be handled with caution to minimize
exposure.

Personal Protective Equipment (PPE)

The primary defense against exposure to potent compounds like FR-190997 is the consistent
and correct use of appropriate PPE.[3] All personnel must be trained in the proper donning and
doffing of PPE.

Table 1: Recommended Personal Protective Equipment for Handling FR-190997
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PPE Component

Specification

Rationale

Double-gloving with

chemotherapy-rated nitrile

Provides a robust barrier

against chemical permeation.

Gloves The outer glove should be over
gloves (ASTM D6978-05 )
) the gown cuff, and the inner
compliant).[3]
glove under.
Disposable, impermeable Protects against splashes and
Gown gown with a closed front, long contamination of personal

sleeves, and tight-fitting cuffs.

clothing.

Eye/Face Protection

Safety goggles and a full-face
shield, or a respirator with a

full-face piece.

Protects eyes and face from

splashes and aerosols.

Respiratory Protection

An N95 or higher-rated
respirator should be used
when handling the powder

form of the compound.

Minimizes the risk of inhaling

aerosolized patrticles.

Shoe Covers

Disposable shoe covers.[3]

Prevents the tracking of
contaminants out of the

laboratory.

Engineering Controls

To minimize the risk of exposure, all handling of FR-190997, especially in its powdered form,

should be conducted within a certified containment device.

Table 2: Engineering Controls for Handling FR-190997
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Control

Specification

Purpose

Primary Containment

Class Il Biological Safety
Cabinet (BSC) or a glove box

isolator.

Provides a contained
workspace to prevent the
release of aerosols and
powders into the laboratory

environment.

Ventilation

Laboratory should have
negative pressure relative to

surrounding areas.

Prevents contaminants from

escaping the laboratory.

Sharps Safety

Use of Luer-Lok syringes and
other safety-engineered

sharps.

Prevents accidental

needlesticks and leakage.

Operational Plan: Step-by-Step Handling

Procedures

A clear and well-defined operational plan is crucial for the safe handling of FR-190997.

Experimental Workflow for Handling FR-190997
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Caption: Logical workflow for the safe handling of FR-190997.
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Experimental Protocol: Reconstitution of FR-190997
e Preparation:
o Don all required PPE as specified in Table 1.

o Prepare the Class Il BSC by wiping down all surfaces with an appropriate deactivating
agent, followed by 70% ethanol.

o Assemble all necessary materials inside the BSC, including the vial of FR-190997, solvent
(e.g., DMSO), pipettes, and sterile, sealed tubes for aliquots.

e Reconstitution (inside the BSC):
o Carefully uncap the vial of FR-190997 powder.

o Using a calibrated pipette, add the required volume of solvent to the vial to achieve the
desired stock concentration.

o Gently swirl the vial to ensure the compound is fully dissolved. Avoid vigorous shaking to
prevent aerosolization.

o Once dissolved, prepare aliquots in clearly labeled, sealed tubes.
o Post-Reconstitution:
o Securely cap the stock solution and all aliquot tubes.

o Wipe the exterior of all containers with a deactivating agent before removing them from
the BSC.

o Store the stock solution and aliquots at the recommended temperature.

Disposal Plan

All materials that have come into contact with FR-190997 are considered hazardous waste and
must be disposed of according to institutional and regulatory guidelines.
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Table 3: Waste Segregation and Disposal Plan for FR-190997

Waste Type Container Disposal Procedure
Includes used gloves, gowns,
Yellow chemotherapy waste
) ) shoe covers, bench paper, and
Solid Waste container, clearly labeled as ) ]
] any other contaminated solid
"Cytotoxic Waste". ]
materials.
Puncture-resistant sharps ) )
) Includes used pipette tips,
Sharps Waste container, labeled as i
] needles, and syringes.
"Cytotoxic Sharps".
) Includes unused stock
Designated hazardous ) o
] ) solutions and any other liquid
o chemical waste container, o
Liquid Waste waste containing FR-190997.

clearly labeled with the

contents.

Do not dispose of down the

drain.

Decontamination Protocol:

o Surface Decontamination: All surfaces and equipment that may have come into contact with

FR-190997 should be decontaminated. A common procedure involves a two-step process:

o Wipe surfaces with a solution of sodium hypochlorite (bleach).

o Follow with a wipe of sodium thiosulfate to neutralize the bleach.

o Finally, wipe with 70% ethanol.

» Spill Management: In the event of a spill, immediately evacuate the area and notify EHS. A

cytotoxic spill kit should be available in the laboratory. Only trained personnel should clean

up spills of hazardous compounds.

Emergency Procedures

Table 4: Emergency Response Plan
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Emergency Immediate Action

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move to fresh air. If breathing is difficult,
Inhalation administer oxygen. Seek immediate medical
attention.

Do not induce vomiting. Rinse mouth with water.

Ingestion _ _ ) _
Seek immediate medical attention.

By adhering to these safety protocols, researchers can minimize their risk of exposure and
ensure the safe handling and disposal of FR-190997.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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